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Compound of Interest

Compound Name: Barium carbonate

Cat. No.: B7798742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of barium carbonate (BaCO₃). The information is curated for professionals in

research, scientific, and drug development fields, with a focus on quantitative data,

experimental methodologies, and clear visual representations of key processes.

Physical Properties of Barium Carbonate
Barium carbonate is an inorganic compound that appears as a white, odorless crystalline solid

or powder.[1][2][3][4] It is also found in nature as the mineral witherite.[1][3][4] The physical

characteristics of barium carbonate are summarized in the table below, providing a quick

reference for its key quantitative properties.
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Property Value Source(s)

Molar Mass 197.335 g/mol [1][5][6]

Appearance White crystals/powder [1][2]

Odor Odorless [1]

Density 4.286 g/cm³ [1]

Melting Point
811 °C (1492 °F; 1084 K)

(polymorphic transformation)
[1][4]

Boiling Point
1450 °C (2640 °F; 1720 K)

(decomposes from 1360 °C)
[1]

Solubility in Water
16 mg/L (8.8 °C), 22 mg/L (18

°C), 24 mg/L (20 °C)
[1]

Solubility Product (Ksp) 2.58 × 10⁻⁹ [1]

Refractive Index (nD) 1.676 [1]

Crystal Structure Orthorhombic [1]

Chemical Properties and Reactivity
Barium carbonate exhibits reactivity typical of an alkaline earth metal carbonate. It is a stable

compound but reacts readily with acids and undergoes decomposition at elevated

temperatures.[7][8]
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Property Description Source(s)

Thermal Decomposition

Decomposes to barium oxide

(BaO) and carbon dioxide

(CO₂) upon heating.

Decomposition starts at 1360

°C.

[1][7]

Reactivity with Acids

Reacts with acids to form

soluble barium salts, water,

and carbon dioxide. For

example, with hydrochloric

acid, it forms barium chloride.

[1][3][4][7]

Solubility in Other Solvents

Insoluble in water but soluble

in most acids, with the

exception of sulfuric acid.[2][4]

[9] It is also slightly soluble in

water containing carbon

dioxide and in solutions of

ammonium salts.[2]

Reaction with Acids
A key chemical property of barium carbonate is its reaction with acids to produce a soluble

barium salt, water, and carbon dioxide gas. This reaction is vigorous and results in

effervescence due to the release of CO₂.[3][10]

General Reaction: BaCO₃(s) + 2H⁺(aq) → Ba²⁺(aq) + H₂O(l) + CO₂(g)

Example with Hydrochloric Acid: BaCO₃(s) + 2HCl(aq) → BaCl₂(aq) + H₂O(l) + CO₂(g)[1][3][4]

This reactivity is significant in the context of its toxicity; upon ingestion, barium carbonate
reacts with gastric hydrochloric acid to form soluble and toxic barium chloride.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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